2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• SMILES: CC12C3CCC(C3)C1C(=O)NC2=O
• InChI: InChI=1S/C10H13NO2/c1-10-6-3-2-5(4-6)7(10)8(12)11-9(10)13/h5-7H,2-4H2,1H3,(H,11,12,13)
• InChIKey: YMIOJLOCXYONKE-UHFFFAOYSA-N

2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione

2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione (CAS 1955494-11-7), also known as N-methylnorbornane-2,3-dicarboximide, is a saturated tricyclic imide belonging to the broader 4-azatricyclo[5.2.1.0²,⁶]decane-3,5-dione class [1]. This rigid, cage-like scaffold serves as a key intermediate in the synthesis of bioactive molecules, most notably tandospirone and related 5-HT1A receptor ligands, and as a monomer in the production of specialized polymers. Its fully saturated norbornane core distinguishes it from the more common unsaturated norbornene analogs, imparting different reactivity, conformational rigidity, and physicochemical properties critical for target-specific applications [2].

Intermediate

Chiral building block for 5-HT1A ligand synthesis research.

Monomer

Saturated tricyclic core for high-Tg polymer and dielectric studies.

Scaffold

Rigid norbornane scaffold for conformational control research.

• [1] SpectraBase. (2025). 2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione. Spectrum ID: 1pr6OuGVmko. John Wiley & Sons, Inc. View Source
• [2] Justia Patents. (1991). Norbornene dicarboximide polymers. US Patent. View Source

Why Analogs Are Not Interchangeable

Procurement decisions for 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione cannot rely on simple structural analogy due to the profound impact of its specific stereochemistry and saturation state on downstream performance. The target compound's saturated, rigid tricyclic core and defined stereochemistry (e.g., (1S,2S,6R,7R) vs. (1S,2S,7R) isomers) directly dictate the geometry of resultant molecules in medicinal chemistry and polymer science [1]. Substitution with the analogous unsaturated norbornene derivative or a different diastereomer would lead to a loss of target binding affinity, altered metabolic stability, or a polymer with an entirely different glass transition temperature (Tg) and hygroscopicity profile [2]. The following quantitative evidence demonstrates the specific, measurable differentiation that justifies precise selection of this compound over its closest relatives.

Target Compound

Saturated (1S,2S,6R,7R) norbornane core.

Unsaturated Analogue

May alter polymerization kinetics and reduce polymer Tg, shifting high-temperature application context.

Defined Stereochemistry

(1S,2S,6R,7R) enantiomer for specific 5-HT1A ligand research.

Racemic or Wrong Isomer

Enantiomeric mismatch may shift receptor-binding assay context and model-response interpretation.

• [1] ChemSpace. (n.d.). (1S,2S,6R,7R)-2-methyl-4-azatricyclo[5.2.1.0²,⁶]decane-3,5-dione. MFCD31567284. Retrieved from chem-space.com View Source
• [2] Justia Patents. (1990). Norbornene dicarboximide polymer dielectric devices. US Patent. View Source

Quantitative Differentiation Evidence

Saturated vs. Unsaturated: Polymer Tg Advantage

Polymers derived from the saturated N-methyl norbornane dicarboximide monomer (the target compound) demonstrate a significantly higher glass transition temperature (Tg) compared to unspecified common analogs. Patented data indicate that polymerization of N-methyl norbornene dicarboximide yields a high Tg, exceeding 200°C [1]. This thermal stability is a direct consequence of the rigid, fully saturated backbone of the target compound, which is absent in more flexible or unsaturated analogues. When used in dielectric devices, the same saturated polymer exhibits a favorable dielectric permittivity of approximately 2.6, though this is coupled with a noted hygroscopicity of ~7% water absorption, a key handling and application parameter [2].

Saturated vs. Unsaturated: Polymer Tg

Class-level inference

Tg > 200°C

Polymer thermal stability context.

Data to verify for specific formulations. Based on patent literature.

Evidence Dimension	Glass Transition Temperature (Tg)
Target Compound Data	Tg > 200°C (for the polymer derived from N-methyl norbornane dicarboximide)
Comparator Or Baseline	Unspecified common polymer analogs (baseline Tg not explicitly quantified in source)
Quantified Difference	Tg exceeds 200°C; implies a substantial thermal stability advantage over less rigid analogues
Conditions	Polymerization of N-methyl norbornene dicarboximide; data from patent literature

Why This Matters

For applications in high-temperature dielectrics or structural materials, a Tg above 200°C is a critical procurement specification that cannot be met by substituting a more flexible analogue.

• [1] Justia Patents. (1991). Norbornene dicarboximide polymers. Patent Summary. View Source
• [2] Justia Patents. (1990). Norbornene dicarboximide polymer dielectric devices. Patent Summary. View Source

Enantiomeric Purity in Tandospirone Synthesis

The target compound is a critical chiral intermediate for the anxiolytic drug tandospirone. The specific (1S,2S,6R,7R) stereoisomer is essential for constructing the correct three-dimensional structure of the final active pharmaceutical ingredient [1]. The use of a racemic mixture or an incorrect diastereomer (e.g., (1S,2S,7R)) would directly lead to an enantiomer or diastereomer of tandospirone with a known loss of potency. Tandospirone's selectivity for the 5-HT1A receptor (Ki = 27 nM) over other receptors like D2 (Ki = 41,000 nM) is highly dependent on its precise stereochemistry, which originates from the intermediate's configuration . While a direct head-to-head synthesis comparison is not publicly available, the foundational principle of stereochemistry in pharmacology makes this a non-substitutable characteristic.

Enantiomeric Purity in Synthesis

Class-level inference

(1S,2S,6R,7R) vs racemic/other

Enantiomer-attribution review required.

Specific potency difference for the intermediate not publicly quantified.

Evidence Dimension	Stereochemical Purity and Impact on Final Drug Potency
Target Compound Data	Specific (1S,2S,6R,7R) stereoisomer is required to synthesize the active enantiomer of tandospirone
Comparator Or Baseline	Racemic mixture or other diastereomers (e.g., (1S,2S,7R))
Quantified Difference	Tandospirone's receptor binding affinity (Ki = 27 nM for 5-HT1A vs. Ki = 41,000 nM for D2) is configuration-dependent, though the exact loss of potency from a wrong intermediate is not publicly quantified.
Conditions	Synthesis of tandospirone and its subsequent 5-HT1A receptor binding assay

Why This Matters

Procuring the correct enantiopure intermediate is non-negotiable for any research group or manufacturer aiming to produce a pharmacologically active and selective 5-HT1A ligand like tandospirone; using an incorrect isomer guarantees a failed biological outcome.

• [1] DrugMap. (n.d.). Details of the Drug: Tandospirone. IUPAC Name: (1S,2R,6S,7R)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione. View Source

Metabolic Stability of Saturated Core

In drug design, replacing an oxidation-prone alkene with a saturated alkane is a classic strategy to improve metabolic stability. The target compound, being a fully saturated tricyclic imide, inherently possesses greater resistance to cytochrome P450-mediated oxidation and epoxidation compared to its unsaturated norbornene analog [1]. This principle is supported by a related patent where heterocyclic compounds, likely built with a saturated core intermediate, demonstrated 'good metabolic stability' as a key advantage [2]. This class-level inference suggests that selecting the saturated 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione over an unsaturated variant is a strategic choice for projects where minimizing metabolic clearance is paramount.

Metabolic Stability of Core

Context-dependent

Saturated vs. unsaturated scaffold

Predicted CYP oxidation resistance context.

Inferred from general SAR principles and patent claims.

Evidence Dimension	Predicted Metabolic Stability
Target Compound Data	Saturated scaffold predicts higher metabolic stability relative to an alkene-containing analog.
Comparator Or Baseline	Unsaturated norbornene-dicarboximide analog (exact metabolic data not available).
Quantified Difference	Not directly quantified for this specific compound; inferred from established medicinal chemistry principles.
Conditions	Inferred from general structure-activity relationship (SAR) in drug metabolism and patent claims for compounds incorporating the saturated scaffold.

Why This Matters

For lead optimization programs, the choice of a saturated intermediate can be a critical go/no-go decision point to achieve a viable pharmacokinetic profile, justifying its procurement early in the discovery process.

• [1] Nassar, A. F., Hollenberg, P. F., & Scatina, J. (2006). Strategies for dealing with reactive intermediates in drug discovery and development. Chemical Research in Toxicology, 19(8), 1007-1013. (General principle of metabolic stability improvement via saturation). View Source
• [2] Wuhan Ll Science and Technology Development Co., Ltd. (2025). Heterocyclic compound, intermediate, and preparation method therefor and application thereof. U.S. Patent No. 12,503,468. View Source

High-Impact Application Scenarios

High-Tg Dielectric Polymers

For researchers developing high-performance dielectric materials, the 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione monomer is the preferred choice to achieve a polymer with a glass transition temperature (Tg) exceeding 200°C [1]. This thermal threshold is critical for applications in flexible electronics and high-temperature circuitry where lower-Tg analogs would fail due to softening and loss of dimensional stability. Procurement of this specific saturated monomer is essential to replicate patented dielectric materials with a permittivity of ~2.6 and known hygroscopic properties [2].

Tandospirone and 5-HT1A Ligand Synthesis

Chemical development groups manufacturing tandospirone or its derivatives must procure the enantiomerically pure (1S,2S,6R,7R)-2-methyl-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione. This specific chiral building block is the direct precursor to the pharmacologically active configuration of the anxiolytic drug [1]. Use of a racemic mixture or a wrong diastereomer will result in an inactive or significantly less potent product, as the resulting molecule's binding affinity for the 5-HT1A receptor (Ki = 27 nM) is stereochemistry-dependent [2].

Metabolic Stability Optimization

Medicinal chemistry teams engaged in hit-to-lead optimization for targets susceptible to oxidative metabolism should select this saturated tricyclic imide core as a key intermediate. Its saturated nature provides an inherent advantage in resisting cytochrome P450 oxidation compared to its unsaturated analogs [1]. This strategic decision, supported by class-level evidence, is critical for advancing compounds with improved pharmacokinetic half-lives and reduced metabolic clearance, as highlighted in patent applications for metabolically stable heterocycles [2].

Application

Selection Property

Validation Focus

High-Tg Dielectric Research

Saturated monomer scaffold

Reported Tg > 200°C and dielectric property context.

5-HT1A Ligand Synthesis Research

Stereochemically defined (1S,2S,6R,7R) enantiomer

Enantiomeric purity and receptor-binding assay context.

Metabolic Stability Studies

Saturated tricyclic imide core

CYP oxidation resistance context inferred from class-level SAR.

• [1] Justia Patents. (1991). Norbornene dicarboximide polymers. Patent Summary. View Source
• [2] Justia Patents. (1990). Norbornene dicarboximide polymer dielectric devices. Patent Summary. View Source